Cas no 118337-50-1 (Acetic acid, chlorodifluoro-, 2-butenyl ester)
118337-50-1 structure
Product Name:Acetic acid, chlorodifluoro-, 2-butenyl ester
CAS No:118337-50-1
MF:C6H7ClF2O2
MW:184.568388223648
CID:3665556
PubChem ID:85576313
Update Time:2025-04-22
Acetic acid, chlorodifluoro-, 2-butenyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, chlorodifluoro-, 2-butenyl ester
- DTXSID501269389
- 118337-50-1
- 2-Buten-1-yl 2-chloro-2,2-difluoroacetate
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- Inchi: 1S/C6H7ClF2O2/c1-2-3-4-11-5(10)6(7,8)9/h2-3H,4H2,1H3
- InChI Key: VKAXUHSQLJBBGE-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OCC=CC)(F)F
Computed Properties
- Exact Mass: 184.0102635Da
- Monoisotopic Mass: 184.0102635Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Acetic acid, chlorodifluoro-, 2-butenyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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